Cas no 929022-07-1 (methyl 2-cyano-3-methoxybenzoate)

• Product Name: methyl 2-cyano-3-methoxybenzoate
• CAS No: 929022-07-1
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 4659986
• Update Time: 2022-09-26

methyl 2-cyano-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-cyano-3-methoxybenzoate

• Inchi： 1S/C10H9NO3/c1-13-9-5-3-4-7(8(9)6-11)10(12)14-2/h3-5H,1-2H3
• InChI Key： GCAVBDZHGNSMIV-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(OC)=C1C#N

Computed Properties

• Exact Mass: 191.058
• Monoisotopic Mass: 191.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives